Cas no 2465-64-7 (Piperazine,1,4-bis(2-phenoxyethyl)-)

• Product Name: Piperazine,1,4-bis(2-phenoxyethyl)-
• CAS No: 2465-64-7
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 274037
• PubChem ID: 95748
• Update Time: 2025-04-19

Piperazine,1,4-bis(2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis(2-phenoxyethyl)-
• 1,4-bis(2-phenoxyethyl)piperazine
• 1,4-Bis-(2-phenoxy-aethyl)-piperazin
• 1,4-bis-(2-phenoxy-ethyl)-piperazine
• AC1L3V0E
• BRN 0276205
• LS-110501
• McN 265
• N,N'-Di-(2-phenoxy-ethyl)-piperazin
• NSC33110
• NSC-33110
• NSC 33110
• 2465-64-7
• DTXSID10179392
• AKOS017091309
• Piperazine, 1,4-bis(2-phenoxyethyl)-

• Inchi： 1S/C20H26N2O2/c1-3-7-19(8-4-1)23-17-15-21-11-13-22(14-12-21)16-18-24-20-9-5-2-6-10-20/h1-10H,11-18H2
• InChI Key： BZWZYAJFANAJOR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1CCN(CCOC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 326.19958
• Monoisotopic Mass: 326.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.94
• LogP: 2.63780